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Compound of Interest

Compound Name: 2,4-Dimethylthiazole-13C3

Cat. No.: B12366374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of 2,4-Dimethylthiazole-13C3. Given that a specific Safety Data Sheet (SDS) for the

13C3 isotopically labeled version is not readily available, the following procedures are based

on the known hazards of the unlabeled compound, 2,4-Dimethylthiazole, which should be

considered chemically identical for the purposes of personal protective equipment and safety

protocols.

Hazard Identification and Classification
2,4-Dimethylthiazole is classified as a flammable liquid and vapor that causes skin and serious

eye irritation, and may cause respiratory irritation.[1][2][3][4] It is harmful if swallowed.[1] As a

volatile organic compound (VOC), it can easily evaporate into the air, posing inhalation risks.[5]

Hazard Class GHS Category

Flammable liquids Category 3[1][3]

Skin corrosion/irritation Category 2[1][3][4]

Serious eye damage/eye irritation Category 2A / 2[1][3][4]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][3][4]

Acute toxicity, oral Category 4[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

required PPE for handling 2,4-Dimethylthiazole-13C3.

Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Due to missing tests,

no specific material can be

recommended, so it is crucial

to select gloves based on the

chemical resistance to similar

substances.[6]

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[7]

Body
Laboratory coat or chemical-

resistant apron.
To prevent skin contact.[8]

Respiratory

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with organic vapor

cartridges is necessary.[8][9]

[10]

For VOCs, air-purifying

respirators (APRs) with organic

vapor cartridges are suitable.

[9]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the essential steps for safely handling 2,4-Dimethylthiazole-13C3 in a

laboratory setting.

Preparation:

Ensure a chemical fume hood is operational and available.
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Verify that an emergency eyewash station and safety shower are accessible.[3]

Assemble all necessary PPE as detailed in the table above.

Have spill control materials (e.g., absorbent pads, sand) readily available.[3]

Handling the Chemical:

Conduct all work that may generate vapors within a certified chemical fume hood.[8]

Ground/bond container and receiving equipment to prevent static discharge.[2][3] Use only

non-sparking tools.[2][3]

Avoid direct contact with the liquid and inhalation of vapors.[4]

Keep the container tightly closed when not in use.[2][3]

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]

[7]

In Case of a Spill:

Evacuate non-essential personnel from the area.

Remove all sources of ignition.[3]

Ventilate the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

diatomite).[3][6]

Collect the absorbed material into a suitable, labeled container for disposal.[3]
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Caption: Workflow for handling 2,4-Dimethylthiazole-13C3.
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Disposal Plan
The disposal of 2,4-Dimethylthiazole-13C3 must adhere to local, state, and federal

regulations. As it contains a stable isotope, it is primarily treated as chemical waste.

Waste Segregation:

Do not mix with radioactive waste. Stable isotope-labeled waste is generally managed

based on its chemical properties.[11]

Collect all waste containing 2,4-Dimethylthiazole-13C3, including contaminated

absorbents and disposable PPE, in a dedicated, clearly labeled, and sealed container.

Labeling:

The waste container must be labeled with its contents, including the chemical name "2,4-
Dimethylthiazole-13C3" and appropriate hazard warnings (e.g., "Flammable," "Irritant").

Storage:

Store the sealed waste container in a designated, well-ventilated waste accumulation

area, away from incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.[12]
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Caption: Disposal workflow for 2,4-Dimethylthiazole-13C3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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